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Executive Summary

PEG-5 Cocamine is a nonionic surfactant with significant emulsifying capabilities derived from coconut

oil fatty acids and modified with approximately 5 moles of ethylene oxide. This chemical structure provides

a balanced hydrophilic-lipophilic character (HLB ~6) that enables diverse functionality across cosmetic,

pharmaceutical, and industrial applications. As a multi-functional additive, it serves not only as an effective

emulsifier but also exhibits anti-irritant properties, foam-boosting capabilities, and cationic

characteristics under acidic conditions. The following comprehensive technical analysis examines PEG-5

Cocamine's physicochemical properties, functional mechanisms, experimental protocols, and formulation

guidelines to support researchers and product development professionals in optimizing applications of this

versatile surfactant.

Introduction and Chemical Identity

PEG-5 Cocamine represents a class of ethoxylated fatty amine surfactants derived from natural coconut

oil sources through controlled chemical synthesis. The production process involves extracting fatty acids

from coconut oil, followed by reaction with ethylene oxide in a carefully controlled ethoxylation process

that averages 5 moles of ethylene oxide per mole of cocamine [1]. This results in a chemical structure

featuring both hydrophobic alkyl chains from the coconut-derived fatty acids and hydrophilic
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polyethyelene glycol chains, creating an amphiphilic character essential for surfactant functionality. The

"PEG-5" designation specifically refers to the average degree of ethoxylation, which critically determines the

compound's solubility properties and overall hydrophilic-lipophilic balance [2].

The molecular architecture of PEG-5 Cocamine enables its dual functionality as both nonionic and cationic

surfactant, particularly in acidic environments where the amine group can become protonated [2]. This pH-

dependent behavior makes it particularly valuable in formulations requiring conditioning, substantivity, or

corrosion inhibition. The compound is supplied as an amber to yellow viscous liquid with approximately

100% active substance content, making it suitable for various applications without requiring additional

purification or concentration steps [2]. Its classification as a nonionic surfactant with incidental cationic

character provides unique advantages in stabilization, emulsification, and surface activity across diverse

formulation environments.

Physicochemical Characteristics and Properties

The physicochemical profile of PEG-5 Cocamine establishes its functional capabilities and application

suitability. The following table summarizes its core technical properties:

Table 1: Fundamental Properties of PEG-5 Cocamine

Property Specification Reference

CAS Number 61791-14-8 [3] [4]

INCI Name PEG-5 Cocamine [4]

Appearance Yellow to amber liquid [3] [4]

Solubility Water-insoluble [3] [4]

pH (5% solution) 9-11 [4]

HLB Value 6 [3] [4]

Freezing Point ≈ -19°C [2]
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Property Specification Reference

Active Substance ≈ 100% [2]

Beyond these fundamental characteristics, PEG-5 Cocamine demonstrates several performance-oriented

properties critical to its functionality:

Surface Activity: Exhibits strong adsorption at interfaces, significantly reducing surface tension and

facilitating emulsion formation and stabilization [2] [5].

Hard Water Resistance: Maintains efficacy in high mineral content environments without

precipitation or deactivation, unlike many ionic surfactants [2].

Chemical Stability: Shows resilience across acidic and alkaline conditions, enabling use in diverse

formulation pH ranges without molecular degradation [2].

Thermal Behavior: As a nonionic surfactant, PEG-5 Cocamine exhibits temperature-dependent

solubility, characteristic of polyethoxylated surfactants, with reduced aqueous solubility at elevated

temperatures [6].

The hydrophilic-lipophilic balance (HLB) value of approximately 6 positions PEG-5 Cocamine firmly

within the water-in-oil emulsifier range, indicating greater lipophilicity than hydrophilicity [3] [4]. This

HLB value derives from Griffin's calculation method for nonionic surfactants, which divides the weight

percentage of the hydrophilic portion by 5 [6]. The balanced amphiphilicity enables the surfactant to

effectively stabilize interfaces between oil and water phases, particularly in emulsion systems where the oil

phase constitutes a significant portion.

Table 2: Performance Characteristics of PEG-5 Cocamine

Characteristic Properties Application Benefit

Emulsification Forms and stabilizes water-in-oil
emulsions

Prephase separation in creams and
lotions

Surface Activity Reduces interfacial tension Enhances spreading and wetting
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Characteristic Properties Application Benefit

Chemical
Compatibility

Stable in acid/alkaline environments Suitable for varied formulation types

Substantivity Cationic character in acidic
conditions

Improved conditioning and corrosion
inhibition

Foam Modification Boosts and stabilizes existing foam
systems

Enhanced foam quality in cleansing
products

Functional Applications and Mechanisms

Cosmetic and Personal Care Applications

PEG-5 Cocamine serves multiple functional roles in cosmetic and personal care formulations at typical use

concentrations of 1-10% [4]. As a primary emulsifier, it facilitates the formation of stable oil-water

mixtures in creams and lotions by adsorbing at the interface and creating a protective barrier around

dispersed droplets [1]. In cleansing products such as shampoos and body washes, it functions as a mild

surfactant with foam-boosting characteristics, enhancing lather volume and stability without significantly

contributing to primary detergency [3] [4]. The compound also demonstrates anti-irritant properties when

combined with more aggressive surfactants, potentially mitigating their skin barrier disruption effects [3].

In hair care applications, particularly hair color products, PEG-5 Cocamine aids in dye dispersion and hair

fiber wetting, promoting even color distribution and improved dye penetration [3] [4]. Its mild cationic

character under acidic conditions provides anti-static benefits and improves hair manageability [2]. The

compound's low comedogenic rating of 1 on a 0-5 scale makes it suitable for facial products and

applications for acne-prone skin, as it is unlikely to clog pores or contribute to blemishes [1].

Industrial and Household Applications

Beyond cosmetic applications, PEG-5 Cocamine demonstrates significant utility in industrial and household

formulations. In cleaning products, it exhibits exceptional detergency and dispersing properties,
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effectively removing particulate soil from various surfaces [2]. Its stability in acidic and alkaline

environments combined with hard water resistance makes it valuable in industrial cleansers, metal

degreasers, and institutional cleaning formulations [2].

The surfactant finds particular utility in metal treatment applications, where its cationic film-forming

capability provides anti-corrosion effects on ferrous metals [2]. When included in lubricant formulations, it

contributes to both cooling and greasing functions while enhancing fire-retardant properties in hydraulic

fluids [2]. In agrochemical formulations, PEG-5 Cocamine serves as an effective emulsifier for pesticide

concentrates in emulsion-in-water (EW), emulsifiable concentrate (EC), and related delivery systems [2].

Experimental Protocols and Methodologies

Emulsion Formulation and Stability Testing

The emulsification capability of PEG-5 Cocamine can be evaluated through a standardized phase inversion

temperature (PIT) protocol. This method leverages the temperature-dependent solubility of nonionic

surfactants to achieve optimal emulsion formation [6].

Protocol:

Incorporate PEG-5 Cocamine into the oil phase at 3-5% concentration.
Heat both oil and water phases to 50°C.

Gradually add the water phase to the oil phase with continuous mixing.
Maintain mixing for 120 seconds after complete addition.

Cool the emulsion to room temperature while continuing mild agitation.
Evaluate appearance, viscosity, and phase separation immediately, at 3 hours, and 24 hours

post-preparation [6].

Evaluation Parameters:

Macroscopic Appearance: Assess color, homogeneity, and consistency.
Accelerated Stability Testing: Centrifuge at 3000 rpm for 30 minutes to detect phase

separation.
Temperature Cycling: Subject emulsions to alternating 4°C and 40°C temperatures in 24-hour

cycles.
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Phase Separation Measurement: Quantify any separated oil or water phase as percentage of

total volume [6].

The following workflow diagram illustrates the emulsion formulation and testing protocol:
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Figure 1: Emulsion Formulation and Testing Workflow
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Surface Tension Measurement and CMC Determination

The surface activity of PEG-5 Cocamine can be quantified through equilibrium surface tension

measurements to determine its critical micelle concentration (CMC).

Protocol:

Prepare aqueous solutions of PEG-5 Cocamine at concentrations ranging from 0.001 mg/mL to

10 mg/mL.
Allow solutions to equilibrate for 24 hours at constant temperature (25°C).

Measure surface tension using a tensiometer (Wilhelmy plate or Du Noüy ring method).
Perform minimum of five measurements per concentration.

Plot surface tension versus logarithm of concentration.
Determine CMC as the concentration where the slope change occurs [5].

Data Analysis:

CMC Value: Identify the inflection point in the surface tension curve.
Surface Pressure: Calculate πCMC = γ0 - γCMC, where γ0 is pure water surface tension.

Adsorption Efficiency: Determine pC20 as the negative log of concentration required to
reduce surface tension by 20 mN/m.

Maximum Surface Excess: Calculate Γmax = (-1/2.303nRT)(dγ/dlogC)T, where n=1 for
nonionics.

Minimum Molecular Area: Compute Amin = 1016/(ΓmaxNA) [5].

Formulation Guidelines and Compatibility

HLB System and Surfactant Selection

The Hydrophile-Lipophile Balance (HLB) system provides a rational approach to surfactant selection and

optimization for specific emulsion types. PEG-5 Cocamine with its HLB of 6 falls within the recommended
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range for water-in-oil emulsions (HLB 4-6) [6]. The HLB value can be calculated using Griffin's method for

nonionic surfactants: HLB = Weight % Hydrophile/5 [6]. For PEG-5 Cocamine, this calculation considers

the molecular weight contribution of the ethylene oxide groups relative to the entire molecule.

The following diagram illustrates the relationship between HLB values and surfactant functionality:

Figure 2: HLB Value Functional Spectrum for PEG-5 Cocamine
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Phase Inversion Temperature (PIT) Method

The Phase Inversion Temperature method represents a complementary approach to HLB for optimizing

nonionic surfactant systems. For PEG-5 Cocamine, the PIT process involves:

Procedure:

Incorporate PEG-5 Cocamine into the oil phase.

Heat both oil and water phases to approximately 10-15°C above the anticipated inversion
temperature.

Add water phase to oil phase with continuous mixing.
Monitor conductivity or viscosity to identify phase inversion.

Cool rapidly while maintaining agitation to stabilize the desired emulsion type [6].

Optimization Considerations:

Ethoxylation Degree: Higher EO content increases PIT.

Oil Phase Polarity: More polar oils generally decrease PIT.
Electrolyte Content: Dissolved salts typically lower PIT.

Surfactant Concentration: Higher concentrations moderate temperature effects [6].

The PIT method typically yields finer droplet sizes and enhanced emulsion stability compared to room-

temperature emulsification, particularly for PEG-5 Cocamine and similar ethoxylated surfactants [6].

Safety and Regulatory Considerations

Toxicological Profile

PEG-5 Cocamine is generally regarded as safe for topical applications in cosmetic formulations, though

comprehensive safety assessment should be conducted for specific use cases. The compound may cause mild

skin irritation in sensitive individuals, with potential for allergic reactions or contact dermatitis in

predisposed populations [1]. The low comedogenic rating (1 on a 0-5 scale) indicates minimal pore-

clogging potential, making it suitable for facial applications and formulations targeting acne-prone skin [1].

Regulatory Status and Documentation

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 10 / 12 Tech Support

https://www.cosmeticsandtoiletries.com/research/methods-tools/article/21837307/comparatively-speaking-hlb-vs-pit
https://www.cosmeticsandtoiletries.com/research/methods-tools/article/21837307/comparatively-speaking-hlb-vs-pit
https://www.cosmeticsandtoiletries.com/research/methods-tools/article/21837307/comparatively-speaking-hlb-vs-pit
https://www.deascal.com/ingredient-information/peg-5-cocamine/
https://www.deascal.com/ingredient-information/peg-5-cocamine/
https://www.smolecule.com/products/s1817540?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


PEG-5 Cocamine holds approved INCI nomenclature for cosmetic applications and is listed in relevant

industry databases with CAS registry number 61791-14-8 [3] [4]. The material is typically not animal

tested and generally contains no animal-derived components, making it suitable for vegan formulations

[4]. For international shipping and customs classification, the compound falls under HS code 3402319000

[3] [4]. Appropriate documentation including certificates of analysis, material safety data sheets, and

technical data sheets should be obtained from suppliers to ensure regulatory compliance for specific

applications and markets.

Conclusion and Research Directions

PEG-5 Cocamine represents a versatile surfactant platform with demonstrated efficacy across cosmetic,

household, and industrial applications. Its balanced HLB value of approximately 6, pH-dependent

functionality, and favorable safety profile make it particularly valuable for water-in-oil emulsion systems

and applications requiring cationic character under acidic conditions. The temperature-dependent

solubility characteristics enable utilization of PIT methodologies for optimized emulsion formation, while its

hard water tolerance and chemical stability broaden formulation possibilities across challenging

environments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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